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Compound of Interest

Compound Name: 2,4-Dihydroxy-3-formylquinoline
CAS No.: 529-89-5
Cat. No.: B1496152
Get Quote
. J

Executive Summary & Immediate Action

2,4-Dihydroxy-3-formylquinoline (CAS: 2033-94-5), often referred to as 3-formyl-4-hydroxy-
2-quinolinone, is a reactive heterocyclic intermediate used primarily in the synthesis of
pharmaceuticals and dyes.[1]

Due to the presence of the C-3 aldehyde group conjugated with the quinoline ring, this
compound exhibits higher reactivity than its parent scaffold (2,4-dihydroxyquinoline). It must be
treated as Hazardous Chemical Waste.

Immediate Directive:
e Do NOT dispose of down the drain.

* Do NOT mix with strong oxidizers (e.qg., nitric acid, peroxides) due to the aldehyde
functionality.[2]

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.
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Chemical Profile & Hazard Identification

Understanding the molecular behavior is requisite for safe handling. This compound exists in

tautomeric equilibrium (hydroxy- vs. oxo-forms), influencing its solubility and reactivity.

Parameter

Data

Operational Implication

Chemical Name

2,4-Dihydroxy-3-

formylquinoline

Primary identifier for waste

manifests.

CAS Number

2033-94-5

Verification key for inventory

tracking.

Molecular Formula

C10H7NOs3

Nitrogen-bearing organic

waste.

Functional Groups

Aldehyde (-CHO), Phenolic (-
OH)

Aldehyde: Avoid
oxidizers/bases. Phenol:

Weakly acidic.

GHS Classification

Warning

Skin Irrit. 2 (H315), Eye Irrit.[3]
2A (H319), STOT SE 3 (H335).

Physical State

Solid (Pale yellow/beige

powder)

High dust potential; use

respiratory protection.

Scientist's Note: While the parent quinoline is stable, the 3-formyl group introduces susceptibility

to oxidation and condensation reactions (e.g., Knoevenagel type). Waste streams containing

this compound must be kept at neutral to slightly acidic pH to prevent uncontrolled

polymerization or aldol-type condensations in the waste container.

Step-by-Step Disposal Procedures
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Protocol A: Solid Waste (Pure Substance or Spill
Cleanup)

Applicability: Expired reagent, contaminated solids, spill cleanup materials.
e Segregation: Isolate the solid material from oxidizers and strong bases.
» Packaging:

o Transfer the solid into a wide-mouth HDPE (High-Density Polyethylene) or amber glass
container.

o Reasoning: HDPE is resistant to weak acids/phenols. Amber glass prevents UV-
degradation of the aldehyde.

e Labeling:
o Affix a hazardous waste label.
o Constituents: "2,4-Dihydroxy-3-formylquinoline (95%-+)"[4]
o Hazard Checkbox: Toxic, Irritant.[3]

e Secondary Containment: Place the sealed container into a secondary bin to prevent
environmental release in case of bottle failure.

Protocol B: Liquid Waste (Mother Liquors/Solutions)

Applicability: Reaction mixtures, filtrates from recrystallization.
» Solvent Identification: Determine the primary solvent.

o Scenario 1 (Halogenated): DCM, Chloroform.

o Scenario 2 (Non-Halogenated): Ethanol, DMSO, DMF.

e pH Check: Ensure the waste solution is pH 5-8.
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o Critical Step: If the solution is strongly basic (pH > 10), the aldehyde group can undergo
Cannizzaro reactions or polymerization, generating heat. Neutralize carefully with dilute
HCI or H2SOa4 before bottling.

e Bottling:
o Pour into the appropriate solvent waste carboy (Halogenated or Non-Halogenated).
o Do not fill >90% to allow for thermal expansion.

» Manifesting: List the quinoline derivative as a "Trace Contaminant” (<5%) if in solution, or
"Principal Constituent" if concentrated.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for disposing of 2,4-Dihydroxy-3-
formylquinoline, ensuring compliance with RCRA (Resource Conservation and Recovery Act)
standards.
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Waste Generation:
2,4-Dihydroxy-3-formylquinoline
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Figure 1: Operational decision tree for the safe segregation and disposal of quinoline aldehyde
derivatives.

Emergency Response: Spills and Exposure

In the event of an accidental release, the reactivity of the aldehyde group dictates the cleanup

strategy.

Spill Cleanup Protocol

e PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.
If powder is airborne, use an N95 or P100 respirator.

e Containment:

o Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste
container.

o Liquids: Absorb with vermiculite or sand.

o Contraindication: Do NOT use sawdust or cellulose-based absorbents if the spill involves
strong acids or oxidizers mixed with the quinoline, as this poses a fire risk.

o Decontamination: Scrub the surface with a soap and water solution. The quinoline ring is
lipophilic; water alone may not remove residues effectively.

First Aid (Self-Validating Safety)

o Eye Contact: Flush immediately for 15 minutes.[1][5][6] The aldehyde is a mucous
membrane irritant.

o Skin Contact: Wash with soap and water.[5][6] Monitor for sensitization (redness/itching) due
to the reactive formyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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